Blue-shifted lithium bonds
Chemical Communications Pub Date: 2003-11-25 DOI: 10.1039/B310723J
Abstract
A number of lithium bonding systems (X–Li⋯Y) have been found in which the X–Li bond is shortened due to the lithium bond formation.
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